(2-Methylpyrimidin-5-yl)methanamine
Cat. No. B1321345
Key on ui cas rn:
14273-46-2
M. Wt: 123.16 g/mol
InChI Key: OYRGKUTZSTXSQS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09133122B2
Procedure details
A mixture of 5-(azidomethyl)-2-methylpyrimidine (55 mg, 0.00037 mol) in ethyl acetate (20 mL, 0.2 mol), and 10% Pd—C (70 mg) was stirred under H2 (1 atm) for 2 hr. The catalyst was filtered off and filtrate was concentrated in vacuo to afford a white solid. LC/MS m/e 124.3 (M+H+)
Identifiers
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REACTION_CXSMILES
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[N:1]([CH2:4][C:5]1[CH:6]=[N:7][C:8]([CH3:11])=[N:9][CH:10]=1)=[N+]=[N-].C(OCC)(=O)C>[Pd]>[CH3:11][C:8]1[N:9]=[CH:10][C:5]([CH2:4][NH2:1])=[CH:6][N:7]=1
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Inputs
Step One
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Name
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|
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Quantity
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55 mg
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Type
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reactant
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Smiles
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N(=[N+]=[N-])CC=1C=NC(=NC1)C
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Name
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Quantity
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20 mL
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Type
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reactant
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Smiles
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C(C)(=O)OCC
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Name
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Quantity
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70 mg
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Stirring
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Type
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CUSTOM
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Details
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was stirred under H2 (1 atm) for 2 hr
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The catalyst was filtered off
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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filtrate was concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
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to afford a white solid
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
